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Compound of Interest

3-Hydroxy-2-quinoxalinecarboxylic
Compound Name: d
aci

Cat. No.: B073938

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the safety and handling protocols
for 3-Hydroxy-2-quinoxalinecarboxylic acid (CAS No: 1204-75-7). This document is
intended for laboratory personnel, researchers, and professionals in the field of drug
development who may handle this compound. The guide consolidates available safety data,
outlines appropriate handling and storage procedures, and provides a framework for managing
risks associated with its use. While specific quantitative toxicity data for 3-Hydroxy-2-
quinoxalinecarboxylic acid is limited in publicly available literature, this guide presents
information on its known hazards and provides general protocols for the safety assessment of
related quinoxaline derivatives.

Chemical and Physical Properties

3-Hydroxy-2-quinoxalinecarboxylic acid is a heterocyclic compound with potential
applications in medicinal chemistry, including as an antagonist of excitatory amino acids with
anticonvulsant properties.[1] A summary of its key physical and chemical properties is
presented below.
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Property Value Source
CAS Number 1204-75-7 [1]
Molecular Formula CoHeN20s3 [1]
Molecular Weight 190.16 g/mol [1]
Appearance Not specified, likely a solid N/A
Melting Point 267-268 °C (literature) [1][2]
Flash Point Not applicable

Solubility No data available N/A

Hazard Identification and Classification

3-Hydroxy-2-quinoxalinecarboxylic acid is classified as a hazardous substance. The primary
hazards are associated with irritation to the skin, eyes, and respiratory system.

~HS H | Classificati

Hazard Class Category GHS Code
Skin Irritation 2 H315
Eye Irritation 2 H319

Specific Target Organ Toxicity ) S
] 3 (Respiratory tract irritation) H335
(Single Exposure)

Source:,[3]

GHS Label Elements
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Element

Pictogram

Signal Word

Warning

Hazard Statements

H315: Causes skin irritation.[3]H319: Causes
serious eye irritation.[3]H335: May cause

respiratory irritation.[3]

Precautionary Statements

Prevention:P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.P264: Wash
skin thoroughly after handling.P271: Use only
outdoors or in a well-ventilated area.P280: Wear
protective gloves/ eye protection/ face
protection.Response:P302 + P352: IF ON SKIN:
Wash with plenty of soap and water.P304 +
P340: IF INHALED: Remove person to fresh air
and keep comfortable for breathing.P305 +
P351 + P338: IF IN EYES: Rinse cautiously with
water for several minutes. Remove contact
lenses, if present and easy to do. Continue
rinsing.P312: Call a POISON CENTER or
doctor/physician if you feel unwell.P332 + P313:
If skin irritation occurs: Get medical
advice/attention.P337 + P313: If eye irritation
persists: Get medical advice/attention.P362:
Take off contaminated clothing and wash before
reuse.Storage:P403 + P233: Store in a well-
ventilated place. Keep container tightly
closed.P405: Store locked up.Disposal:P501.:
Dispose of contents/container to an approved

waste disposal plant.

Toxicological Information

There is a notable lack of publicly available, specific quantitative toxicity data for 3-Hydroxy-2-

quinoxalinecarboxylic acid, such as LD50 (Lethal Dose, 50%) or LC50 (Lethal
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Concentration, 50%) values. However, research on other quinoxaline derivatives provides
some insight into the potential toxicity of this class of compounds.

For example, a study on 6-nitro-2(1H)-quinoxalinone reported an intraperitoneal (i.p.) LD50 of
161.16 mg/kg in Wistar rats.[4] Another study on a series of quinoxaline 1,4-di-N-oxides
suggested an LD50 range between 30 and 120 mg/kg via intraperitoneal injection.[5] While
these values provide a reference, they should be interpreted with caution as toxicity can vary
significantly with different substitutions on the quinoxaline ring.

The primary toxicological concerns for 3-Hydroxy-2-quinoxalinecarboxylic acid are its irritant
effects on the skin, eyes, and respiratory system.[3]

Experimental Protocols

Detailed experimental protocols for the safety assessment of 3-Hydroxy-2-
quinoxalinecarboxylic acid are not available. However, a general methodology for assessing
the cytotoxicity of quinoxaline derivatives using an MTT assay is provided below as a
representative protocol for in vitro toxicity screening.

General Protocol: MTT Assay for Cytotoxicity of
Quinoxaline Derivatives

This protocol is adapted from a general workflow for the biological screening of novel
quinoxaline compounds.[6]

Objective: To determine the cytotoxic potential of a quinoxaline derivative against a selected
cancer cell line by measuring cell viability.

Materials:

Quinoxaline derivative stock solution (e.g., in DMSO)

Selected cancer cell line (e.g., VERO cells)

96-well microtiter plates

Complete cell culture medium
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MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization buffer (e.g., DMSO)

Phosphate-buffered saline (PBS)

Positive control (e.g., Doxorubicin)

Vehicle control (e.g., DMSO)
Procedure:

o Cell Seeding:

o Harvest and count the cells.

o Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 pL of
complete medium.[6]

o Incubate for 24 hours at 37°C in a humidified 5% COz atmosphere to allow for cell
attachment.[6]

e Compound Treatment:

o

Prepare serial dilutions of the quinoxaline derivative in cell culture medium.

[¢]

After 24 hours, remove the existing medium from the wells.

[e]

Add 100 pL of the medium containing various concentrations of the test compound,
positive control, and vehicle control to the respective wells.[6]

[¢]

Incubate the plate for 48-72 hours at 37°C in a 5% CO:z incubator.[6]

e MTT Addition:

o After the incubation period, remove the medium containing the compound.

o Add 100 pL of fresh medium and 20 pyL of MTT solution (5 mg/mL in PBS) to each well.
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o Incubate for 3-4 hours at 37°C to allow for the formation of formazan crystals.

 Solubilization:
o Carefully remove the MTT-containing medium.

o Add 150 pL of the solubilization buffer (e.g., DMSO) to each well to dissolve the formazan
crystals.[6]

e Absorbance Reading:

o Gently shake the plate for 10-15 minutes to ensure complete dissolution of the formazan.

[6]

o Measure the absorbance at a wavelength of approximately 570 nm using a microplate
reader.[6]

o Data Analysis:

o Calculate the percentage of cell viability for each concentration relative to the vehicle
control.

o Plot the cell viability against the compound concentration to determine the 1Cso value (the
concentration that inhibits 50% of cell growth).[6]
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Caption: Workflow for MTT cytotoxicity assay.
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Handling and Storage

Proper handling and storage are crucial to minimize exposure and maintain the integrity of 3-
Hydroxy-2-quinoxalinecarboxylic acid.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling this compound. The following PPE is
recommended:

o Eye/Face Protection: Safety glasses with side-shields or goggles.
o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

» Respiratory Protection: If handling as a powder or if dust is generated, a NIOSH-approved
N95 dust mask or higher-level respirator should be used.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.

o Eyewash stations and safety showers should be readily accessible.[7]

Storage

» Store in a tightly closed container.
o Keep in a dry, cool, and well-ventilated place.[8]

» Store away from incompatible materials such as strong oxidizing agents and strong bases.[7]
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Caption: Safe handling workflow for chemical compounds.

Accidental Release and First Aid Measures
Accidental Release

o Small Spills: Avoid dust formation.[7] Sweep up the material and place it in a suitable
container for disposal.[7]

o Large Spills: Evacuate the area. Wear appropriate PPE and contain the spill. Prevent entry
into waterways.

First Aid

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[3]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention if irritation persists.[7][8]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention.[7][8]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[7]
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Disposal Considerations

Dispose of this compound and its container in accordance with local, regional, and national
regulations. Waste should be sent to an approved waste disposal plant. Do not allow the
product to enter drains.

Conclusion

3-Hydroxy-2-quinoxalinecarboxylic acid is a valuable compound for research with known
hazards of skin, eye, and respiratory irritation. While specific quantitative toxicity data is not
readily available, a conservative approach to handling, utilizing appropriate personal protective
equipment and engineering controls, is essential to ensure personnel safety. Researchers are
encouraged to perform their own risk assessments and, where necessary, conduct in vitro
toxicity studies, such as the MTT assay outlined in this guide, to better understand the safety
profile of this and related compounds in their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and Handling of 3-Hydroxy-2-
quinoxalinecarboxylic Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b073938#safety-and-handling-of-3-hydroxy-2-
quinoxalinecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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